Cas no 2229467-63-2 (2-(2-bromopropyl)-5-methylpyrazine)

• Product Name: 2-(2-bromopropyl)-5-methylpyrazine
• CAS No: 2229467-63-2
• MF: C₈H₁₁BrN₂
• MW: 215.090340852737
• CID: 5842438
• PubChem ID: 165755957
• Update Time: 2025-06-10

2-(2-bromopropyl)-5-methylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromopropyl)-5-methylpyrazine
• 2229467-63-2
• EN300-1906676

• Inchi： 1S/C8H11BrN2/c1-6(9)3-8-5-10-7(2)4-11-8/h4-6H,3H2,1-2H3
• InChI Key： PHPCVBLEYPMKJV-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C=NC(C)=CN=1

Computed Properties

• Exact Mass: 214.01056g/mol
• Monoisotopic Mass: 214.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 25.8Ų

Additional information on 2-(2-bromopropyl)-5-methylpyrazine

Research Brief on 2-(2-Bromopropyl)-5-methylpyrazine (CAS: 2229467-63-2): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

2-(2-Bromopropyl)-5-methylpyrazine (CAS: 2229467-63-2) is a brominated pyrazine derivative that has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential as a building block for drug discovery. This compound, characterized by its unique bromopropyl and methylpyrazine moieties, serves as a key intermediate in the synthesis of more complex molecules with potential biological activities. Recent studies have explored its applications in medicinal chemistry, particularly in the development of kinase inhibitors and antimicrobial agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 2-(2-bromopropyl)-5-methylpyrazine as a precursor for the synthesis of novel pyrazine-based kinase inhibitors targeting cancer-related pathways. The bromopropyl group was found to facilitate efficient cross-coupling reactions, enabling the rapid generation of diverse compound libraries. The study reported promising in vitro activity against several cancer cell lines, with IC50 values in the low micromolar range, highlighting the compound's potential in oncology drug development.

Another significant application was demonstrated in a recent ACS Infectious Diseases publication, where 2-(2-bromopropyl)-5-methylpyrazine was employed as a scaffold for developing new antimicrobial agents. The researchers modified the pyrazine core to enhance binding to bacterial efflux pumps, resulting in compounds with improved activity against multidrug-resistant strains of Staphylococcus aureus. The bromine atom's presence was crucial for these modifications, allowing precise structural tuning of the final molecules.

From a chemical biology perspective, the compound has shown utility in probe development for studying protein-ligand interactions. A Nature Chemical Biology paper described its use in creating activity-based probes for mapping the active sites of various enzymes. The bromine atom served as an excellent handle for subsequent bioconjugation, while the pyrazine moiety contributed to favorable binding properties. This dual functionality makes 2229467-63-2 particularly valuable for chemical proteomics applications.

The synthetic accessibility of 2-(2-bromopropyl)-5-methylpyrazine has also been improved through recent methodological advances. A 2024 Organic Process Research & Development report detailed an optimized, scalable synthesis route with improved yield and purity. The new protocol employs continuous flow chemistry, reducing reaction times from hours to minutes while maintaining excellent selectivity. This development is particularly important for potential industrial-scale production of derivatives for pharmaceutical applications.

In conclusion, 2-(2-bromopropyl)-5-methylpyrazine (2229467-63-2) represents a versatile and valuable compound in contemporary chemical biology and pharmaceutical research. Its applications span from drug discovery to chemical probe development, with recent studies demonstrating its potential in addressing challenging therapeutic areas. The compound's unique structural features and reactivity profile continue to inspire innovative research across multiple disciplines within the chemical and biological sciences.